17|A-Carboxy-17|A-formyloxy Dexamethasone

Specification

• CAS No.: 473273-04-0
• Molecular Formula: C22H27FO6
• Molecular Weight: 406.4 g/mol
• IUPAC Name: (8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-17-formyloxy-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid
• Standard InChI: InChI=1S/C22H27FO6/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,18(27)28)29-11-24/h6-7,9,11-12,15-17,26H,4-5,8,10H2,1-3H3,(H,27,28)/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1
• Standard InChI Key: OXMUBZJVZDQGKL-CXSFZGCWSA-N
• Isomeric SMILES: C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)O)OC=O)C)O)F)C
• SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)O)OC=O)C)O)F)C
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)O)OC=O)C)O)F)C
• Appearance: White Solid
• Melting Point: 228-232°C

Introduction

Chemical Identity and Structure

Nomenclature and Identification

17beta-Carboxy-17alpha-formyloxy Dexamethasone represents a specific derivative of dexamethasone, a well-known synthetic glucocorticoid. This compound has been assigned several identifiers that facilitate its recognition in chemical databases and literature. The compound is registered with CAS number 473273-04-0, which serves as its unique identifier in chemical substance databases. Additionally, it has been assigned the UNII code 67DN63CR9Y by the FDA Global Substance Registration System.

The IUPAC name of this compound is (8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-17-formyloxy-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid. This systematic name precisely describes the compound's chemical structure, including its stereochemistry, which is crucial for understanding its three-dimensional arrangement and potential biological interactions. The compound has several synonyms in the literature, including "17beta-Carboxy-17alpha-formyloxydexamethasone," "9-Fluoro-17-(formyloxy)-11-hydroxy-16-methyl-3-oxo-(11beta,16alpha,17alpha)-androsta-1,4-diene-17-carboxylic Acid," and "Dexamethasone Acid 17-O-Formyl Impurity".

Structural Characteristics

The molecular structure of 17beta-Carboxy-17alpha-formyloxy Dexamethasone features a complex steroidal backbone with multiple functional groups that define its chemical behavior. The basic skeleton consists of a cyclopenta[a]phenanthrene ring system, which is characteristic of steroid compounds. This tetracyclic structure includes three six-membered rings and one five-membered ring.

Key structural features include:

• A fluorine atom at the 9-position with R configuration

• A hydroxyl group at the 11-position with S configuration

• A formyloxy group (formate ester) at the 17-alpha position

• A carboxylic acid group at the 17-beta position

• Three methyl groups at positions 10, 13, and 16

• A ketone group at position 3, which is part of an alpha,beta-unsaturated system

The compound can be represented by several notation systems. Its InChI (International Chemical Identifier) is InChI=1S/C22H27FO6/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,18(27)28)29-11-24/h6-7,9,11-12,15-17,26H,4-5,8,10H2,1-3H3,(H,27,28)/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1. This notation encodes complete structural information, including stereochemistry. The corresponding InChIKey is OXMUBZJVZDQGKL-CXSFZGCWSA-N, which serves as a condensed digital representation of the compound.

The SMILES notation for the compound is C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]3(C@HO)F)C. This linear string representation encodes the connectivity and stereochemistry of the molecule in a format that can be interpreted by various chemical software applications.

Chemical and Physical Properties

17beta-Carboxy-17alpha-formyloxy Dexamethasone possesses several key physical and chemical properties that are important for understanding its behavior in various environments. The compound appears as a white solid at room temperature. Its molecular weight is precisely calculated as 406.4 g/mol based on its molecular formula C22H27FO6.

The compound has a melting point range of 228-232°C, indicating its thermal stability and purity. The boiling point has been predicted to be approximately 566.8±50.0°C, although this is a calculated value rather than an experimentally determined one. Similarly, its density has been predicted to be around 1.34±0.1 g/cm³.

The acid-base properties of the compound are characterized by a predicted pKa value of 2.70±0.70, which reflects the acidity of the carboxylic acid group at the 17-beta position. This pKa value suggests that the compound would be partially ionized at physiological pH (7.4), which could affect its solubility and distribution in biological systems.

Analytical Characterization

Spectral Information

Spectroscopic methods play a crucial role in the identification and structural characterization of 17beta-Carboxy-17alpha-formyloxy Dexamethasone. Among the spectral data available for this compound, 13C Nuclear Magnetic Resonance (NMR) spectroscopy provides valuable information about its carbon skeleton and functional groups. The 13C NMR spectrum of the compound has been recorded and is available in databases, offering insights into the electronic environment of each carbon atom in the molecule.

Physical and Chemical Properties

Physical State and Appearance

17beta-Carboxy-17alpha-formyloxy Dexamethasone exists as a white solid at room temperature. This physical appearance is consistent with many steroidal compounds, which typically form crystalline solids due to their rigid molecular structures and ability to form intermolecular interactions. The white color indicates the absence of chromophores that absorb in the visible spectrum, which is consistent with the compound's chemical structure.

Solubility and Stability

The solubility profile of 17beta-Carboxy-17alpha-formyloxy Dexamethasone is an important characteristic that influences its handling, formulation, and potential biological applications. According to available data, the compound shows slight solubility in dimethyl sulfoxide (DMSO) and methanol. This limited solubility in organic solvents is likely due to the presence of both polar functional groups (hydroxyl, carboxyl) and the hydrophobic steroid backbone.

The compound is described as hygroscopic, indicating its tendency to absorb moisture from the surrounding environment. This hygroscopic nature necessitates special handling and storage conditions to maintain the compound's integrity and prevent degradation through hydrolysis or other water-mediated reactions.

The stability of the compound is influenced by several factors, including its chemical structure and environmental conditions. The presence of the formyloxy group (formate ester) at the 17-alpha position makes the compound potentially susceptible to hydrolysis, particularly under basic conditions. Similarly, the alpha,beta-unsaturated ketone in the A-ring could participate in addition reactions with nucleophiles.

Thermodynamic Properties

The thermodynamic properties of 17beta-Carboxy-17alpha-formyloxy Dexamethasone provide insights into its behavior under various temperature conditions and its energy content. The experimentally determined melting point range of 228-232°C indicates the temperature at which the compound transitions from solid to liquid state. This relatively high melting point suggests strong intermolecular forces in the crystal lattice, likely including hydrogen bonding involving the hydroxyl and carboxyl groups.

The predicted boiling point of approximately 566.8±50.0°C is quite high, which is typical for compounds with high molecular weight and strong intermolecular interactions. It's worth noting that many complex organic compounds decompose before reaching their theoretical boiling points, and this may be the case for this steroidal derivative as well.

Table 1: Physical and Chemical Properties of 17beta-Carboxy-17alpha-formyloxy Dexamethasone

Property	Value
Physical state	Solid
Color	White
Molecular weight	406.4 g/mol
Molecular formula	C22H27FO6
Melting point	228-232°C
Boiling point (predicted)	566.8±50.0°C
Density (predicted)	1.34±0.1 g/cm³
pKa (predicted)	2.70±0.70
Solubility	Slightly soluble in DMSO and methanol
Hygroscopicity	Hygroscopic

Related Compounds and Classifications

Structural Analogues

17beta-Carboxy-17alpha-formyloxy Dexamethasone belongs to a broader family of steroidal compounds, particularly corticosteroids. Its structure is derived from dexamethasone, a synthetic glucocorticoid widely used in medicine for its anti-inflammatory and immunosuppressive properties. The specific modifications at the 17-position (the formyloxy and carboxyl groups) distinguish this compound from dexamethasone itself and other dexamethasone derivatives.

According to the PubChem database, there are several compounds with the same connectivity as 17beta-Carboxy-17alpha-formyloxy Dexamethasone, as well as compounds with the same parent structure but different connectivity. These related compounds may include positional isomers, stereoisomers, or compounds with similar functional groups at different positions of the steroid backbone.

The relationship between 17beta-Carboxy-17alpha-formyloxy Dexamethasone and these structurally similar compounds is important for understanding structure-activity relationships, potential biological effects, and synthetic pathways. Compounds with similar structures might share certain properties or activities, though even minor structural changes can sometimes lead to significant differences in biological activity.

Chemical Classification

From a chemical classification perspective, 17beta-Carboxy-17alpha-formyloxy Dexamethasone can be categorized in several ways based on its structural features:

• It is a steroid, characterized by the tetracyclic cyclopenta[a]phenanthrene ring system.

• It contains a fluorine atom, making it a fluorinated organic compound.

• It is a carboxylic acid due to the presence of the carboxyl group at the 17-beta position.

• It contains an ester group (the formyloxy group), specifically a formate ester.

• It has a hydroxyl group, making it an alcohol as well.

• It contains a ketone group, specifically an alpha,beta-unsaturated ketone in the A-ring.

These classifications are relevant for understanding the chemical reactivity, physical properties, and potential biological interactions of the compound. For instance, the presence of the carboxylic acid group influences the compound's acid-base behavior and solubility, while the alpha,beta-unsaturated ketone could serve as a Michael acceptor in certain chemical reactions.